Cas no 2137618-01-8 (1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea)

• Product Name: 1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea
• CAS No: 2137618-01-8
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 5823283
• PubChem ID: 165854374
• Update Time: 2025-06-27

1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea
• 1-[(1-amino-4,4-dimethylcyclohexyl)methyl]-3-propylurea
• 2137618-01-8
• EN300-1121882

• Inchi： 1S/C13H27N3O/c1-4-9-15-11(17)16-10-13(14)7-5-12(2,3)6-8-13/h4-10,14H2,1-3H3,(H2,15,16,17)
• InChI Key： DOYHZUGTXSSZMW-UHFFFAOYSA-N
• SMILES： O=C(NCCC)NCC1(CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 241.215412493g/mol
• Monoisotopic Mass: 241.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea

Introduction to 1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea (CAS No. 2137618-01-8)

1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea is a compound with the CAS registry number 2137618-01-8, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, combining a cyclohexane ring with amino and propyl groups, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug delivery systems, polymer synthesis, and as a precursor for advanced materials.

The molecular structure of 1-(1-amino-4,4-dimethylcyclohexyl)methyl-3-propylurea consists of a cyclohexane ring substituted with two methyl groups at the 4-position and an amino group at the 1-position. The amino group is further connected to a methylurea moiety, which introduces additional functional groups that enhance its reactivity and versatility. This combination of structural features makes it an ideal candidate for exploring new chemical reactions and applications.

Recent research has focused on the synthesis and characterization of 2137618-01-8, particularly its ability to act as a building block in the construction of complex molecules. Scientists have demonstrated that this compound can undergo various transformations, including nucleophilic substitutions and condensation reactions, enabling the creation of novel materials with tailored properties. For instance, studies have shown that 2137618-01-8 can be used as a precursor for synthesizing polyurethanes with improved mechanical properties.

In addition to its chemical versatility, 2137618-01-8 has also been explored for its biological applications. Researchers have investigated its potential as a drug delivery agent due to its ability to form stable complexes with hydrophobic drugs. This property could be exploited in developing targeted drug delivery systems, where the compound acts as a carrier to enhance drug solubility and bioavailability.

The synthesis of 2137618-01-8 involves a multi-step process that begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made 2137618-01-8 more accessible for both academic research and industrial applications.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of 2137618-01-8. Using density functional theory (DFT), researchers have modeled the molecule's behavior under various conditions, predicting its reactivity in different chemical environments. These computational findings have been validated through experimental studies, confirming the accuracy of the models and providing a solid foundation for future research.

Looking ahead, the potential applications of 2137618-01-8 are vast and varied. Its role as a versatile building block in organic synthesis positions it as a key compound in the development of new materials and technologies. As research continues to uncover its properties and capabilities, 2-(amino)-4-(dimethyl)cyclohexane-based ureas like 2559595959595959595959595959595959 will undoubtedly play an increasingly important role in advancing scientific knowledge and industrial innovation.